Cas no 1361529-95-4 (2-Amino-4,2',3',4'-tetrachlorobiphenyl)
2-Amino-4,2',3',4'-tetrachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4,2',3',4'-tetrachlorobiphenyl
-
- Inchi: 1S/C12H7Cl4N/c13-6-1-2-7(10(17)5-6)8-3-4-9(14)12(16)11(8)15/h1-5H,17H2
- InChI Key: BPBGCPCOACNEMV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C=CC(=CC=1N)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 5.3
- Topological Polar Surface Area: 26
2-Amino-4,2',3',4'-tetrachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005923-250mg |
2-Amino-4,2',3',4'-tetrachlorobiphenyl |
1361529-95-4 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A011005923-500mg |
2-Amino-4,2',3',4'-tetrachlorobiphenyl |
1361529-95-4 | 97% | 500mg |
831.30 USD | 2021-07-05 | |
| Alichem | A011005923-1g |
2-Amino-4,2',3',4'-tetrachlorobiphenyl |
1361529-95-4 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
2-Amino-4,2',3',4'-tetrachlorobiphenyl Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-Amino-4,2',3',4'-tetrachlorobiphenyl
Introduction to 2-Amino-4,2',3',4'-tetrachlorobiphenyl (CAS No. 1361529-95-4)
2-Amino-4,2',3',4'-tetrachlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361529-95-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the biphenyl family, characterized by its two fused benzene rings, and is distinguished by the presence of multiple chlorine atoms and an amino group at specific positions. The structural features of 2-Amino-4,2',3',4'-tetrachlorobiphenyl make it a versatile molecule with potential applications in various scientific domains.
The molecular structure of 2-Amino-4,2',3',4'-tetrachlorobiphenyl consists of a central biphenyl core with chlorine atoms substituting at the 4, 2', 3', and 4' positions, while an amino group (-NH₂) is attached to the 2-position of one of the benzene rings. This particular arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and interaction with biological systems. The presence of multiple chlorine atoms enhances its lipophilicity, making it more soluble in organic solvents and potentially facilitating its absorption into biological membranes.
In recent years, 2-Amino-4,2',3',4'-tetrachlorobiphenyl has been studied for its potential role in pharmaceutical development. Its structural analogs have been explored for their ability to modulate biological pathways, particularly those involving transcription factors and signal transduction mechanisms. The chlorine substituents and the amino group provide multiple sites for chemical modification, allowing researchers to tailor the compound's properties for specific applications. For instance, derivatives of this molecule have been investigated for their effects on enzymes and receptors involved in metabolic disorders and inflammatory responses.
One of the most compelling aspects of 2-Amino-4,2',3',4'-tetrachlorobiphenyl is its potential as a scaffold for drug discovery. The biphenyl core is a common motif in many bioactive molecules, and modifications to this core can lead to novel compounds with enhanced pharmacological profiles. Recent studies have demonstrated that structurally related biphenyl derivatives exhibit promising activities in preclinical models of cancer and neurodegenerative diseases. The chlorine atoms in 2-Amino-4,2',3',4'-tetrachlorobiphenyl can be selectively replaced or modified to introduce new functional groups, thereby expanding its chemical space for drug design.
The synthesis of 2-Amino-4,2',3',4'-tetrachlorobiphenyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with precise regioselectivity. The introduction of chlorine atoms at specific positions is achieved through chlorination reactions, which must be carefully controlled to avoid unwanted side products. The final step involves the introduction of the amino group, typically through nucleophilic substitution or reduction reactions.
The physicochemical properties of 2-Amino-4,2',3',4'-tetrachlorobiphenyl are also of great interest. Its solubility profile, melting point, and stability under various conditions are critical factors that determine its suitability for different applications. Computational studies have been used to predict these properties based on the molecular structure, providing valuable insights into how modifications can be made to improve them. For example, computational modeling has shown that introducing additional polar groups can enhance water solubility while maintaining bioactivity.
In terms of biological activity, 2-Amino-4,2',3',4'-tetrachlorobiphenyl has been shown to interact with several biological targets. Preliminary experiments suggest that it may inhibit certain enzymes involved in cancer cell proliferation by binding to their active sites. Additionally, its ability to cross cell membranes makes it a candidate for delivering therapeutic agents directly into cells. The compound's interactions with proteins and nucleic acids are being studied using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.
The toxicological profile of 2-Amino-4,2',3',4'-tetrachlorobiphenyl is another important consideration. While it has not been extensively studied in vivo, preliminary toxicity assays suggest that it is relatively safe at low concentrations. However, further studies are needed to fully assess its potential risks and benefits. These studies will involve evaluating its effects on different cell types and organisms over prolonged periods.
The future direction of research on 2-Amino-4,2',3',4'-tetrachlorobiphenyl includes exploring its potential as an intermediate in synthesizing more complex molecules with therapeutic applications. By leveraging its unique structural features, researchers aim to develop novel drugs that target specific diseases more effectively than existing treatments。 Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this goal.
In conclusion,2-Amino-4, 2', 3', 4'-tetrachlorobiphenyl(CAS No.1361529-95-4) is a fascinating compound with diverse potential applications in pharmaceutical research. Its structural features, synthetic accessibility, and biological activity make it a valuable tool for drug discovery. As our understanding of its properties continues to grow, so too will its role in developing new treatments for human diseases.
1361529-95-4 (2-Amino-4,2',3',4'-tetrachlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)